Cas no 87451-43-2 (1H-Indole, 3-[(1-methyl-4-piperidinyl)methyl]-)
87451-43-2 structure
Product Name:1H-Indole, 3-[(1-methyl-4-piperidinyl)methyl]-
CAS No:87451-43-2
MF:C15H20N2
MW:228.332703590393
CID:656185
PubChem ID:59120678
Update Time:2025-04-19
1H-Indole, 3-[(1-methyl-4-piperidinyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole, 3-[(1-methyl-4-piperidinyl)methyl]-
- 3-[(1-methylpiperidin-4-yl)methyl]-1H-indole
- DTXSID10731010
- 87451-43-2
-
- Inchi: 1S/C15H20N2/c1-17-8-6-12(7-9-17)10-13-11-16-15-5-3-2-4-14(13)15/h2-5,11-12,16H,6-10H2,1H3
- InChI Key: FXFJRMNKSRYNAE-UHFFFAOYSA-N
- SMILES: N1(C)CCC(CC2=CNC3C=CC=CC2=3)CC1
Computed Properties
- Exact Mass: 228.162648646g/mol
- Monoisotopic Mass: 228.162648646g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 19Ų
1H-Indole, 3-[(1-methyl-4-piperidinyl)methyl]- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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